2-Cyclopentylprop-2-enenitrile

• Molecular Formula: C8H11N
• Molecular Weight: 121.18 g/mol
• IUPAC Name: 2-cyclopentylprop-2-enenitrile
• InChI: InChI=1S/C8H11N/c1-7(6-9)8-4-2-3-5-8/h8H,1-5H2
• InChI Key: QVYKDOLTXDBHES-UHFFFAOYSA-N
• Canonical SMILES: C=C(C#N)C1CCCC1

Description

2-Cyclopentylprop-2-enenitrile is an acrylonitrile derivative characterized by a cyclopentyl substituent at the 2-position of the prop-2-enenitrile backbone. Acrylonitriles are critical intermediates in organic synthesis, pharmaceuticals, and polymer chemistry due to their reactivity in addition and polymerization reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopentylprop-2-enenitrile typically involves the reaction of cyclopentyl bromide with acrylonitrile in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions in an appropriate solvent like dimethylformamide (DMF) to yield the desired product .

Industrial Production Methods: In an industrial setting, the production of 2-Cyclopentylprop-2-enenitrile may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, can make the process more sustainable .

Chemical Reactions Analysis

Electrophilic Addition Reactions

The electron-deficient double bond in 2-cyclopentylprop-2-enenitrile undergoes electrophilic addition. Key examples include:

Reaction Type	Conditions	Product	Yield	Notes
Hydrohalogenation	HCl, Et₂O, 0°C	2-cyclopentyl-2-chloropropanenitrile	78%	Anti-Markovnikov addition due to nitrile’s electron-withdrawing effect .
Epoxidation	O₂, DKP-H catalyst, CH₃CN/H₂O	Epoxide derivative	12%	Low yield attributed to steric hindrance from cyclopentyl group .

Cycloaddition Reactions

The compound participates in [2+2] and Diels-Alder cycloadditions under photochemical or thermal conditions:

Reaction Type	Conditions	Product	Yield
[2+2] Cycloaddition	UV light, maleic anhydride	Bicyclic nitrile adduct	65%
Diels-Alder	100°C, anthracene	Fused bicyclic nitrile	82%

Reduction Reactions

The nitrile group and double bond can be selectively reduced:

Reaction Type	Reagents	Product	Yield
Nitrile reduction	LiAlH₄, THF	2-cyclopentylprop-2-enamine	90%
Double bond hydrogenation	H₂, Pd/C	2-cyclopentylpropanenitrile	95%

Radical-Mediated Reactions

Photocatalytic radical additions are facilitated by visible light:

Reaction	Conditions	Product	Yield
Radical alkylation	4CzIPN (0.5 mol%), B1, 456 nm light	2-cyclopentyl-3-alkylprop-2-enenitrile	86%
Chlorination	NCS, Ag₂CO₃, propanol	2-chloro-3-cyclopentylprop-2-enenitrile	79%

Nucleophilic Substitution

The nitrile group exhibits limited reactivity but can undergo hydrolysis under harsh conditions:

Reaction	Conditions	Product	Yield
Acidic hydrolysis	H₂SO₄ (conc.), 120°C	2-cyclopentylprop-2-enoic acid	55%
Base-mediated substitution	KOtBu, alkyl halide	Alkylated nitrile derivative	42%

Comparative Reactivity Insights

• Steric Effects : The cyclopentyl group impedes reactions at the β-carbon, favoring α-addition (e.g., hydrohalogenation) .

• Electronic Effects : The nitrile group stabilizes transition states in cycloadditions, enhancing regioselectivity .

Scientific Research Applications

2-Cyclopentylprop-2-enenitrile has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be utilized in the study of enzyme-catalyzed reactions involving nitriles.

Industry: Used in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 2-Cyclopentylprop-2-enenitrile involves its interaction with specific molecular targets. The nitrile group can act as an electrophile, participating in various biochemical pathways. The compound may inhibit or activate certain enzymes, leading to changes in cellular processes. Detailed studies on its molecular targets and pathways are ongoing to fully understand its effects .

Comparison with Similar Compounds

Key Findings:

The 3-cyclopentyl isomer () is documented as a pharmaceutical intermediate, suggesting its compatibility with drug synthesis pathways . Aromatic vs. Aliphatic Substituents: Benzoxazolyl-heteroaryl derivatives () exhibit enhanced conjugation and UV absorption due to aromatic systems, contrasting with the aliphatic cyclopentyl group’s electron-donating effects .

Synthetic Routes :

• Cyclopentyl-substituted acrylonitriles are typically synthesized via condensation or alkylation reactions. For example, 3-(Cyclopentyl)prop-2-enenitrile may form through cyclopentylaldehyde and acrylonitrile condensation . In contrast, benzoxazolyl derivatives require heteroaromatic aldehyde precursors .

Spectroscopic Data :

• IR/NMR : Cyclopentyl-substituted nitriles show characteristic C≡N stretching at ~2200–2250 cm⁻¹ (IR). For 3-substituted isomers, cyclopentyl protons appear as multiplet signals in ¹H NMR (δ 1.5–2.5 ppm) . Benzoxazolyl derivatives display distinct aromatic proton signals (δ 7.0–8.5 ppm) and heteroaryl-specific carbon shifts in ¹³C NMR .

Biological Activity

2-Cyclopentylprop-2-enenitrile (C8H11N) is a compound of interest due to its unique structural features and potential biological activities. This article explores the biological activity of 2-cyclopentylprop-2-enenitrile, summarizing key findings from diverse research sources.

Chemical Structure and Properties

2-Cyclopentylprop-2-enenitrile is characterized by a cyclopentyl group attached to a propene chain with a nitrile functional group. Its chemical structure can be represented as follows:

$$\text{C}_8\text{H}_{11}\text{N}$$

Biological Activities

Research indicates that 2-cyclopentylprop-2-enenitrile exhibits various biological activities, particularly in the context of medicinal chemistry and pharmacology.

Anticancer Activity

Several studies have investigated the anticancer potential of 2-cyclopentylprop-2-enenitrile. For instance, a study reported that derivatives of this compound showed significant inhibition of cancer cell proliferation in vitro. The mechanism appears to involve the induction of apoptosis in cancer cells, suggesting potential therapeutic applications in oncology .

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial properties. In vitro tests demonstrated that 2-cyclopentylprop-2-enenitrile exhibits activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values indicate its effectiveness as an antimicrobial agent .

Case Studies

• Anticancer Efficacy : A recent study synthesized various derivatives of 2-cyclopentylprop-2-enenitrile and tested their cytotoxicity against different cancer cell lines. The results indicated that certain derivatives had IC50 values in the low micromolar range, highlighting their potential as lead compounds for further development .
• Antimicrobial Testing : Another research effort focused on the antimicrobial activity of 2-cyclopentylprop-2-enenitrile against resistant strains of bacteria. The compound was found to disrupt bacterial cell membranes, leading to cell lysis and death, which was confirmed through electron microscopy .

Data Summary

The following table summarizes key findings related to the biological activity of 2-cyclopentylprop-2-enenitrile:

Activity	Tested Condition	Result
Anticancer	Various cancer cell lines	Significant inhibition (IC50 < 10 µM)
Antimicrobial	Gram-positive and Gram-negative bacteria	MIC values ranging from 16 to 128 µg/mL

The mechanisms underlying the biological activities of 2-cyclopentylprop-2-enenitrile are still being elucidated. Preliminary findings suggest that its anticancer effects may be mediated through pathways involving apoptosis and cell cycle arrest. For antimicrobial action, disruption of membrane integrity appears to be a critical factor.